Cas no 81607-67-2 (Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)-)

Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)- structure
81607-67-2 structure
Product name:Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)-
CAS No:81607-67-2
MF:C14H16N2O3
MW:260.288443565369
CID:706809
PubChem ID:7021440

Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)-
    • (2S)-2-amino-3-hydroxy-N-(4-methoxynaphthalen-2-yl)propanamide
    • H-SER-4M-BETANA
    • H-SER-4MBNA
    • Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-,(S)
    • H-Ser-4M-NA
    • L-Serine 4-methoxy-beta-naphthylamide
    • 81607-67-2
    • Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-,(2S)-
    • N-(4-Methoxynaphthalen-2-yl)-L-serinamide
    • H-Ser-4M-
    • ANA
    • DTXSID70427361
    • (S)-2-Amino-3-hydroxy-N-(4-methoxynaphthalen-2-yl)Propanamide
    • Inchi: InChI=1S/C14H16N2O3/c1-19-13-7-10(16-14(18)12(15)8-17)6-9-4-2-3-5-11(9)13/h2-7,12,17H,8,15H2,1H3,(H,16,18)/t12-/m0/s1
    • InChI Key: UUXFIMTXSQJZID-LBPRGKRZSA-N
    • SMILES: COC1=CC(=CC2=CC=CC=C21)NC(=O)C(CO)N

Computed Properties

  • Exact Mass: 260.11600
  • Monoisotopic Mass: 260.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.6Ų
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 84.58000
  • LogP: 1.87980

Propanamide,2-amino-3-hydroxy-N-(4-methoxy-2-naphthalenyl)-, (2S)- Security Information

  • Storage Condition:-15°C

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